Cas no 55-92-5 (1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-)
55-92-5 structure
Product Name:1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-
1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-
- (2-HYDROXYPROPYL)TRIMETHYLAMMONIUMACETATE
- 2-acetyloxypropyl(trimethyl)azanium
- (?à)-Methacholine
- Acetyl-2-methylcholine
- Acetyl-b-methylcholine
- Acetylmethylcholine
- Ammonium,(2-hydroxypropyl)trimethyl-, acetate (6CI)
- Ammonium,(2-hydroxypropyl)trimethyl-, acetate (ester) (8CI)
- b-Methylacetylcholine
- Choline, acetyl-b-methyl-
- MCH
- Mecholin
- Mecholine
- Methacholin
- Methacholine
- RS-Acetyl-b-methylcholine
- BRN 1769932
- CHEBI:6804
- BSPBio_001985
- MCH; Mecholin
- cid_6114
- 55-92-5
- SCHEMBL69103
- Choline, acetyl-beta-methyl-
- NCGC00015045-13
- NCGC00089798-02
- Prestwick0_000759
- SBI-0050014.P003
- Prestwick1_000759
- 2-acetyloxy-N,N,N-trimethylpropan-1-aminium
- Prestwick3_000759
- PDSP2_000135
- beta-Methylacetylcholine
- 03V657ZD3V
- BDBM48918
- SPBio_002717
- Acetyl-beta-methylcholine
- DTXSID2046967
- Lopac0_000025
- NCGC00015045-06
- 2-acetyloxypropyl-trimethylazanium
- [2-(acetyloxy)propyl]trimethylazanium
- NCGC00015045-03
- Q413188
- Methacholine ion
- DB06709
- UNII-03V657ZD3V
- CCG-204121
- C07471
- CHEMBL978
- BPBio1_000856
- GTPL7438
- METHACHOLINE [WHO-DD]
- 1-PROPANAMINIUM, 2-(ACETYLOXY)-N,N,N-TRIMETHYL-, (+/-)-
- AMMONIUM, (2-HYDROXYPROPYL)TRIMETHYL-, ACETATE (ESTER)
- 2-acetoxypropyl(trimethyl)ammonium;chloride
- Prestwick2_000759
- BSPBio_000778
- 2-acetyloxypropyl(trimethyl)ammonium;chloride
- 2-(Acetyloxy)-N,N,N-trimethyl-1-propanaminium Chloride
- METHACHOLINE [VANDF]
- Methacholine cation
- PDSP1_000136
- NS00015330
- NCGC00015045-04
- Methacholinum
- 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-
- Lindopharm Brand of Methacholine Chloride
- Provocholine
- DTXCID0026967
- BRD-A18056626-003-22-3
- Provocholine (TN)
- Acetyl-I2-methylcholine
- Methapharma Brand of Methacholine Chloride
- (2-(acetyloxy)propyl)trimethylazanium
- Acetyl beta methylcholine
- Roche Brand of Methacholine Chloride
-
- Inchi: 1S/C8H18NO2/c1-7(11-8(2)10)6-9(3,4)5/h7H,6H2,1-5H3/q+1
- InChI Key: NZWOPGCLSHLLPA-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C(C)C[N+](C)(C)C
Computed Properties
- Exact Mass: 160.13384
- Monoisotopic Mass: 195.102607
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 0.6
Experimental Properties
- Density: 1.0312 (rough estimate)
- Boiling Point: 286.15°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.4476 (estimate)
- PSA: 26.3
1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl- Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
55-92-5 (1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk